Journal Name:Journal of Energy Chemistry
Journal ISSN:2095-4956
IF:13.599
Journal Website:http://www.jenergychem.org/EN/volumn/home.shtml
Year of Origin:0
Publisher:Elsevier BV
Number of Articles Per Year:179
Publishing Cycle:
OA or Not:Not
Influence of Active SMA Fibre on Deflection Recovery Characteristics of Damaged Laminated Composite Theoretical and Experimental Analysis
Journal of Energy Chemistry ( IF 13.599 ) Pub Date: 2023-07-21 , DOI: 10.1007/s12221-023-00277-7
The finite element (FE) solutions of the smart (SMA: shape memory alloy fibre bonded) composite with and without crack are computed in this research. The structural model is derived mathematically considering the shear deformation effect, and the proposed functions maintain the necessary continuity of stresses. The numerical solutions are obtained via the computer code considering the blocking/recovery stress phenomenon (via marching technique) due to the inclusion of SMA fibre. The necessary correctness and the numerical results sensitivities are verified as priori. The solutions are showing an improvement of structural stiffness (decrease in deflections around 22–27% and 14–22% for the prestrain values 3–5% and 10–30% volume fraction of shape memory alloy fibre, SMA) due to the activation of SMA (under elevated temperature) fibres. Finally, the influences of all different structural design (aspect ratio, thickness ratio, boundary conditions, load intensities and crack dimension), material (SMA relevant data), environment and damage effects on the static flexural deflections are examined through a series of examples.
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Directional Water Transport Property of Cotton–Polyester Knitted Plating Fabric with Multiple Gradient Concentration Coatings
Journal of Energy Chemistry ( IF 13.599 ) Pub Date: 2023-07-19 , DOI: 10.1007/s12221-023-00208-6
Liquid will spread along two directions in the stripe of textiles normally. This study conducted a coating experiment to develop a knitted fabric with unbalanced wicking property along the stripe. 2%, 4%, 6%, 8% and 10% coating concentrations were coated along the knitted stripes with the coating distance at 5 cm, 8 cm and 11 cm. When compared with non-coated stripe, the stripe with gradient coatings exhibited the asymmetric liquid transport property. It can transfer water droplet rapidly from hydrophobic section to hydrophilic section of stripe. It can be suggested that directional water transport could be achieved in order to control the water transport direction at in-plane direction.
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An Analysis of Lateral-Spreading Mechanism of Fiber Bundle for a Two-Stage Pneumatic Platform
Journal of Energy Chemistry ( IF 13.599 ) Pub Date: 2023-07-12 , DOI: 10.1007/s12221-023-00239-z
It is widely understood that fiber-reinforced composite structures made with 'thinner plies' can exhibit better mechanical properties. To avoid the friction to fibers in the traditional mechanical method, a new two-stage pneumatic fiber spreading system was established. To better understand the lateral-spreading mechanism of the system and optimize the relevant control parameters, CFD models of hot-air jet and turbine spreader are built with the help of multi-block technology and Euler multiphase flow method. By characterizing the distribution of air velocities in the flow fields, the influences of the boundary conditions were evaluated and optimized. The simulation results match well with the experiments, and show the feasibility and effectiveness of the multi-block technology and Euler multiphase flow method. Under the guidance of the optimization results, carbon fiber bundles have been evenly and continuously spread from 8 to 48 mm.
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Influence of Mechanical Properties on the Dynamic Air Permeability of Woven Fabrics
Journal of Energy Chemistry ( IF 13.599 ) Pub Date: 2023-07-07 , DOI: 10.1007/s12221-023-00201-z
The dynamic pressure differential changes the microstructure of fabric and therefore affects air permeability, which determines the performance of parachutes. In this paper, the dynamic air permeability of different weaves is investigated numerically. The weave structures are modeled in three-dimensional microscopic view, and the obtained air permeability agrees well with the experimental results. The influence of the fabrics mechanical properties on air permeability is then studied. The main parameters include Poisson’s ratio, Young’s modulus and compression coefficient. Results show that Poisson's ratio of yarn is a significant factor of air permeability, while Young's modulus is a negligible factor. The effect of the compression coefficient on air permeability depends on weaving and porosity. The compression coefficient affects the air permeability through the variation of three microstructure parameters: fabric thickness, yarn width, and yarn spacing, while the Poisson's ratio affects yarn width. The results can contribute to the design of inflatable space applications and increase the accuracy of their performance analysis.
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Polycaprolactone/Gelatin/Polypyrrole/Graphene Conductive Aligned Fibrous Scaffold with Ferulic Acid Encapsulation for Tissue Engineering Applications
Journal of Energy Chemistry ( IF 13.599 ) Pub Date: 2023-07-26 , DOI: 10.1007/s12221-023-00285-7
Tissue engineering approaches aim to overcome the limitations of organ transplants and facilitate tissue repair and regeneration, with demand now at a worldwide high for advanced therapies due to our global aging population. Neural tissue engineering is challenging with tissue dynamics and cellular complexity constraints necessary for tissue function. Here, a conductive, highly aligned, fibrous polycaprolactone/gelatin/polypyrrole/graphene scaffold is demonstrated for potential nerve tissue repair. A simple and efficient electrospinning technique with a rotating drum fabrication approach is utilized to create aligned fibrous structures with a diameter of 380 ± 37 nm (no graphene) to 265 ± 30 nm (up to 3 wt% graphene). The conductivity of the scaffold in wet conditions was found range from 0.76 ± 0.1 S m−1 with no graphene, to 3.96 ± 0.2 S m−1 with 3% wt graphene, with corresponding ultimate tensile strengths measuring 2.6 ± 0.1–5.5 ± 0.4 MPa, respectively. Samples were found to biodegrade during incubation in saline solution over 42 days by ~ 48.5%. Fibroblasts were used as a cell model to test for scaffold toxicity, with all samples presenting good cell adhesion and limited cytotoxicity. Overall, the results demonstrated an aligned fibrous platform with good mechanical and electrically conductive properties useful for tissue engineering applications, particularly for nerve tissue. Development of novel materials with a range of properties enabling optimization of cell adhesion through to tissue development will further support the development of regenerative medicine approaches.Graphical Abstract
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Facile, Dip Coating Fabrication of Polymeric Electropositive Membrane Filter Exploiting Electrostatic Interactions
Journal of Energy Chemistry ( IF 13.599 ) Pub Date: 2023-07-24 , DOI: 10.1007/s12221-023-00288-4
Electropositive membrane effectively filters out ultrasmall pollutants, particularly viruses demonstrating a negative charge in water media through electrostatic interaction. Electropositive membrane filter is made of host membrane and electropositive particles decorating the membrane. In this study, for the first time, fabrication of an electropositive membrane was shown through simple dip coating of electropositive particles. Electronegative m-aramid membrane was rationally chosen as a host to harness the electrostatic interaction between host membrane and electropositive particles. Thus, through simple dipping of the membrane in boehmite suspension, electropositive boehmite nanorods could be successfully attached to the electrospun m-aramid membrane. Morphological analysis along with zeta-potential analysis verified the complete coverage of membrane by electropositive boehmite particles. Furthermore, solid filtration performance, way better than that of commercially available membrane filters, could be verified by rejection tests employing the different sizes of negatively charged polystyrene beads as virus surrogates. Interestingly, the electropositive boehmite/m-aramid membrane demonstrated ultrafiltration capability and a far superior water flux to common ultrafiltration membranes, which is comparable to that of microfiltration membrane. We believe that the dip coating fabrication strategy might be easily expanded to other properly chosen electronegative hosts/electropositive particle pairs. Additionally, a substantial reduction in fabrication cost might be achieved through continuous fabrication.
Detail
Movement, Wear Comfort, and Compression Evaluation of Nylon and Polyurethane Blend Stretch Knit Material and 3D Virtual Fitting Stress Strain Comparison
Journal of Energy Chemistry ( IF 13.599 ) Pub Date: 2023-06-27 , DOI: 10.1007/s12221-023-00246-0
This study analyzed leggings patterns and materials and evaluated user satisfaction with movement, wear comfort, and compression by body part and posture while wearing leggings. We also examined the stress strain through a 3D virtual fitting. To perform the test, 7/8 leggings, which are the most preferred style among middle-aged women in their 40 s and 50 s, were selected. The leggings comprised stretch knit material mixed with nylon and polyurethane (PU). Five subjects were asked to wear a random pair of test leggings and evaluate their satisfaction with movement, wear comfort, and compression by body part and posture on a 5-point scale, where the postures were walking freely, 90°one-sided leg flexion, bent-legs crouching, and sitting on a chair position. Overall, there were statistically significant differences in satisfaction at the level of p < .05. According to the maximal elongation rate of the skin and the rate of increase of the body surface area by body part, the higher the proportion of stretchable and elastic PU in the leggings, the higher the wearers’ satisfaction, while the lower the proportion of PU with the aforementioned properties, the lower the satisfaction level. Specifically, by body part, satisfaction with wear comfort in the waist and abdomen was high for the material composition 63% nylon and 37% PU and for 79% nylon and 21% PU and 74% nylon and 26% PU in the hip, crotch, and thigh areas, while the lowest satisfaction with all body parts was reported for 84% nylon and 16% PU. Moreover, satisfaction with waist compression decreased as the proportion of PU increased. Regarding abdominal compression, an area which may have considerable subcutaneous fat, the range of pressure applied on this part of the body dispersed as the material stretched in the course direction, decreasing the subjects’ sense of the clothing’s constraint. According to the result of stress strain testing using a color distribution chart in 3D virtual fitting, stress strain was the highest for the material composition 84% nylon and 16% PU, which was represented in red. In contrast, it was low for 63% nylon and 37% PU, represented in yellow and green. Stress had an inverse relationship with the textile’s stretchability. In summary, the effect of the characteristics of stretch knit material on different body parts differed depending on the direction of movement and the elasticity of the material, and user satisfaction was influenced by changes in the curvature of the individual’s body, as well as the elasticity and movement direction of the material.
Detail
Investigation on Low-Frequency Sound Absorption Properties of PVB Micro-/Nanofiber Membranes
Journal of Energy Chemistry ( IF 13.599 ) Pub Date: 2023-07-19 , DOI: 10.1007/s12221-023-00263-z
In this study, polyvinyl butyral (PVB) was used as raw material, combined with electrospinning and microperforation process to prepare micro-/nanofiber membranes with excellent low-frequency sound absorption performance. To comprehensively explore the influence mechanisms of fiber diameter, multi-layer structure, and microperforated structure on the sound absorption performance, experiment and theoretical analysis were both conducted. Experimental results showed that appropriately reducing the fiber diameter, increasing the number of PVB membrane layers, and setting microperforated structure and cavity could improve the sound absorption performance in the low-frequency range. By adjusting the number of layers and the microperforation structure, the effective sound absorption band range of the fiber membrane can also be adjusted to better meet the sound absorption requirements. When the number of fiber layers was 20, the perforation rate was 1%, the perforation diameter was 0.6 mm, and the cavity depth was 40 mm, the PVB fiber membrane had peaks of 0.8483 and 0.9792 at 350 Hz and 480 Hz, respectively. Theoretical analysis showed that the acoustic electrical analogy model can well predict the resonance frequency and sound absorption peak of fiber membrane, and proved that microporous fiber membrane had both porous and resonant sound absorption mechanisms. These lightweight fiber membranes have great potential for application in sound absorption, such as in transportation, construction, and instrumentation.
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Preparation and Electrothermal Energy of Polypyrrole/Carbon Fiber Paper-Based Composites
Journal of Energy Chemistry ( IF 13.599 ) Pub Date: 2023-07-07 , DOI: 10.1007/s12221-023-00125-8
Carbon fiber paper (CP) was prepared by wet forming technology, and liquid-phase polypyrrole/carbon fiber paper matrix composites (LPPY/CF) and gas-phase polypyrrole/carbon fiber paper matrix composites (GPPY/CF) were prepared by liquid-phase polymerization and gas-phase polymerization on CP, respectively. Then the effects of dopant, oxidant and solubility of pyrrole (PY) on the resistivity of LPPY/CF and the solubility of ferric trichloride (FeCl3) on the resistivity of GPPY/CF were discussed. Finally, the mechanical properties and thermal conductivity of CP, LPPY/CF and GPPY/CF were compared. The results show that: when ammonium persulfate (APS) and sodium anthraquinone-2-sulfonate (AQS) are used as oxidant and dopant, respectively, and pyrrole concentration is 0.75 mol/L, the resistivity of LPPY/CF is as low as 0.152Ω·cm; and when the solubility of FeCl3 is 1.2 mol/L, the resistivity of GPPY/CF is as low as 0.139Ω·cm. Compared with CP, not only the resistivity of LPPY/CF and GPPY/CF decreased significantly, but also the mechanical properties, hydrophobicity, electrical conductivity and heating properties increased significantly. Compared with LPPY/CF, GPPY/CF not only has lower resistivity, but also has better mechanical properties and heating uniformity. However, due to the easy corrosion of PPY, GPPY/CF has poor long-term energy storage capacity.
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Influence of Tubular Braid’s Structures on Wicking Behaviours: An Experimental Investigation
Journal of Energy Chemistry ( IF 13.599 ) Pub Date: 2023-07-06 , DOI: 10.1007/s12221-023-00260-2
Avoiding wicking in a suture to recover the wound and avoid infection is critical. In this paper, the capillary rise method is applied to evaluate the wicking property of tubular braided structures. Effects of the tubular braid’s structural parameters, namely braid angle, interlacement pattern, structural axis, and the position of the yarns parallel to the axis are investigated. The results indicate that with the increase in braid angle, the wicking height descends and has the greatest effect on the wicking property among the studied parameters. It is also observed that under the same braid angle, the wicking height of the Two over Two braid is larger than the regular braid. Moreover, the presence of core yarns in a braided structure increases the wicking height. Among the studied parameters, the structural axis does not have a significant effect on this behavior. The results of statistical study confirm the experimental data and show that it is better to use biaxial braided structures with a regular pattern in the production of braided sutures. This work not only examines some factors effect on a vital feature of the braided suture but also underlines the importance of choosing the braid suture.Graphical abstract
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学1区 CHEMISTRY, APPLIED 应用化学1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
11.50 36 Science Citation Index Expanded Not
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Articles, Communications, Reviews and Research notes.